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Cat. No.: B15571531

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Amylin, also known as Islet Amyloid Polypeptide (IAPP), is a 37-amino acid peptide
hormone co-secreted with insulin from pancreatic -cells in response to nutrient stimuli[1][2]. It
plays a crucial role in glucose homeostasis by acting as a neuroendocrine hormone that slows
gastric emptying, suppresses postprandial glucagon secretion, and promotes satiety[3][4][5].
Within the pancreatic islet, amylin functions in an autocrine/paracrine manner to modulate and
restrain insulin secretion, acting as a negative feedback signal[6][7]. Dysregulation of amylin,
particularly its aggregation into amyloid fibrils, is a pathological hallmark of type 2 diabetes,
contributing to B-cell dysfunction and death[1][8].

Acetyl-Amylin (8-37) is a truncated analogue of human amylin that functions as a specific and
potent amylin receptor antagonist[9][10][11]. By selectively blocking the binding of endogenous
or exogenous amylin to its receptor, Acetyl-Amylin (8-37) serves as an invaluable
pharmacological tool to investigate the physiological roles of amylin and to dissect the signaling
pathways that regulate insulin secretion.

Mechanism of Action Amylin exerts its effects by binding to a heterodimeric G protein-coupled
receptor complex composed of the calcitonin receptor (CTR) and a receptor activity-modifying
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protein (RAMP)[12]. In pancreatic (-cells, the binding of amylin to its receptor initiates a
signaling cascade that ultimately leads to the inhibition of glucose-stimulated insulin secretion
(GSIS)[7][13]. This inhibitory action is a key physiological mechanism to prevent
hyperinsulinemia.

Acetyl-Amylin (8-37) lacks the N-terminal ring structure required for receptor activation but
retains the sequence necessary for binding[14][15]. It competitively inhibits the binding of
amylin to the CTR/RAMP complex, thereby blocking its downstream signaling. This antagonism
reverses the inhibitory effect of amylin, resulting in an augmentation of insulin secretion in the
presence of a glucose stimulus[6][16]. This makes it a critical reagent for elucidating the tonic
inhibitory role of endogenous amylin on 3-cell function.

Amylin Signaling Pathway and Antagonism by Acetyl-Amylin (8-37)
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Caption: Amylin signaling pathway and site of action for Acetyl-Amylin (8-37).

Quantitative Data Summary

The use of amylin receptor antagonists like Acetyl-Amylin (8-37) has provided quantitative
insights into the modulatory role of amylin on insulin secretion.
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Experimental Protocols

Protocol 1: In Vitro Glucose-Stimulated Insulin Secretion
(GSIS) Assay Using Isolated Islets

This protocol details the use of Acetyl-Amylin (8-37) to investigate the effect of amylin

antagonism on insulin secretion from isolated pancreatic islets.

1. Materials and Reagents
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Isolated pancreatic islets (e.g., from mouse, rat, or human donor)

Krebs-Ringer Bicarbonate (KRB) buffer supplemented with 0.1% BSA and 10 mM HEPES
Low Glucose KRB: KRB containing 2.8 mM glucose

High Glucose KRB: KRB containing 16.7 mM glucose

Human Amylin (for positive control of inhibition)

Acetyl-Amylin (8-37) (human)

Insulin ELISA Kit

DNA Quantification Kit

24-well culture plates

Cell culture incubator (37°C, 5% CO2)

. Experimental Workflow Diagram
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Caption: Workflow for a GSIS assay to test Acetyl-Amylin (8-37) function.

3. Step-by-Step Procedure
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Islet Preparation: After isolation, allow islets to recover overnight in culture medium.
Handpick islets of similar size for the experiment to reduce variability.

Pre-incubation: Place 10-15 size-matched islets into each well of a 24-well plate. Wash twice
with PBS and pre-incubate in 1 mL of Low Glucose (2.8 mM) KRB for 60 minutes at 37°C to
establish a basal insulin secretion rate.

Basal Secretion Measurement: Carefully remove the supernatant and add 1 mL of fresh Low
Glucose KRB. Incubate for 60 minutes at 37°C. Collect the supernatant ("basal" fraction) and
store at -20°C for insulin measurement.

Stimulated Secretion (Treatment Incubation): Wash the islets twice with Low Glucose KRB.
Add 1 mL of the appropriate treatment buffer to each well:

o Group 1 (Basal Control): Low Glucose (2.8 mM) KRB.
o Group 2 (Stimulated Control): High Glucose (16.7 mM) KRB.
o Group 3 (Amylin Inhibition): High Glucose KRB + 100 nM Amylin.

o Group 4 (Antagonist Rescue): High Glucose KRB + 100 nM Amylin + 1 uM Acetyl-Amylin
(8-37).

o Note: A group with High Glucose + Acetyl-Amylin (8-37) alone can be included to test for
effects of endogenous amylin.

Incubate for 60 minutes at 37°C.

Sample Collection: Collect the supernatant ("stimulated” fraction) from each well and store at
-20°C. Immediately wash the remaining islets with PBS.

Normalization: Lyse the islets in each well and determine the total DNA content using a
suitable quantification kit. This allows for insulin secretion to be normalized to the amount of
islet tissue in each well.

. Data Analysis
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+ Measure the insulin concentration in the collected basal and stimulated supernatant fractions
using an insulin ELISA kit according to the manufacturer's instructions.

+ Normalize the insulin concentration to the DNA content for each well (e.g., ng Insulin / pug
DNA).

¢ Calculate the Stimulation Index (SI) for each condition by dividing the normalized insulin
value from the stimulated fraction by the normalized insulin value from the basal fraction.

+ Compare the Sl and absolute insulin secretion values between the different treatment groups
using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). An effective
antagonism by Acetyl-Amylin (8-37) should result in a significant rescue of the insulin
secretion that was inhibited by amylin.
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Caption: Logical flow of Acetyl-Amylin (8-37) action on insulin secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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